Cas no 62014-98-6 (1,1'-Bicyclopropyl, 2,2'-dibromo-)

1,1'-Bicyclopropyl, 2,2'-dibromo- structure
62014-98-6 structure
Product Name:1,1'-Bicyclopropyl, 2,2'-dibromo-
CAS No:62014-98-6
MF:C6H8Br2
MW:239.935720443726
CID:460651
PubChem ID:5231286
Update Time:2025-04-19

1,1'-Bicyclopropyl, 2,2'-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Bicyclopropyl, 2,2'-dibromo-
    • 1-bromo-2-(2-bromocyclopropyl)cyclopropane
    • DTXSID50411809
    • 62014-98-6
    • Inchi: 1S/C6H8Br2/c7-5-1-3(5)4-2-6(4)8/h3-6H,1-2H2
    • InChI Key: ADGFCESLTXYNJV-UHFFFAOYSA-N
    • SMILES: BrC1CC1C1CC1Br

Computed Properties

  • Exact Mass: 237.89924
  • Monoisotopic Mass: 237.89928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1,1'-Bicyclopropyl, 2,2'-dibromo- Related Literature

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